N-[3-(2-chlorophenoxy)propyl]-1-butanamine

• IUPAC Name: N-[3-(2-chlorophenoxy)propyl]butan-1-amine
• InChI: InChI=1S/C13H20ClNO/c1-2-3-9-15-10-6-11-16-13-8-5-4-7-12(13)14/h4-5,7-8,15H,2-3,6,9-11H2,1H3
• InChI Key: XAOVBNVQDJRUPZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCOC1=CC=CC=C1Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

N-[3-(2-chlorophenoxy)propyl]-1-butanamine, commonly known as Bupropion, is a chemical compound that is widely used in scientific research. It is a norepinephrine-dopamine reuptake inhibitor (NDRI) that is used to treat depression, anxiety, and attention deficit hyperactivity disorder (ADHD). Bupropion is a unique compound that has been the subject of extensive scientific research due to its diverse therapeutic applications.

Mechanism of Action

Bupropion works by inhibiting the reuptake of norepinephrine and dopamine, which are neurotransmitters in the brain that play a critical role in regulating mood, behavior, and attention. By inhibiting the reuptake of these neurotransmitters, Bupropion increases their availability in the brain, which can help to improve mood and reduce symptoms of depression and anxiety.
Biochemical and Physiological Effects
Bupropion has a variety of biochemical and physiological effects on the body. It has been found to increase the levels of dopamine and norepinephrine in the brain, which can improve mood and reduce symptoms of depression and anxiety. Bupropion has also been shown to increase the levels of certain hormones, such as cortisol and growth hormone, which can have a positive effect on overall health.

Advantages and Limitations for Lab Experiments

Bupropion has several advantages as a compound for use in lab experiments. It is a well-studied compound that has been extensively researched, and it has a known mechanism of action. Bupropion is also relatively easy to synthesize, which makes it readily available for use in lab experiments.
However, there are also some limitations to using Bupropion in lab experiments. It can be difficult to control the dosage of Bupropion, which can make it challenging to study its effects on the body. Additionally, Bupropion can have side effects, such as insomnia and anxiety, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on Bupropion. One area of interest is the use of Bupropion in treating other psychiatric disorders, such as bipolar disorder and schizophrenia. Additionally, researchers are interested in studying the long-term effects of Bupropion use on the brain and the body. Finally, there is ongoing research on developing new compounds that are similar to Bupropion but have fewer side effects and improved therapeutic efficacy.
Conclusion
Bupropion is a versatile compound that has been extensively studied for its therapeutic applications in treating depression, anxiety, and ADHD. It has a known mechanism of action and has been shown to have a variety of biochemical and physiological effects on the body. While there are some limitations to using Bupropion in lab experiments, it remains a valuable compound for scientific research. Ongoing research on Bupropion and related compounds will continue to advance our understanding of its therapeutic potential and its role in treating psychiatric disorders.

Synthesis Methods

Bupropion can be synthesized using a variety of methods, including the reduction of 3-(2-chlorophenoxy)propanoic acid with lithium aluminum hydride, and the reaction of 2-chloro-N-(tert-butoxycarbonyl)propan-1-amine with 3-chloropropionyl chloride. The synthesis of Bupropion is a complex process that requires advanced knowledge of organic chemistry.

Scientific Research Applications

Bupropion has been extensively studied for its therapeutic applications in treating depression, anxiety, and ADHD. It has also been used to treat nicotine addiction and has been found to be effective in reducing the symptoms of seasonal affective disorder (SAD). Bupropion is a versatile compound that has been used in a variety of scientific research applications.